Cas no 78715-83-0 ((S)-2-Phenyl-4,5-dihydrooxazole-4-carboxylic Acid Methyl Ester (~60% ee))

• Product Name: (S)-2-Phenyl-4,5-dihydrooxazole-4-carboxylic Acid Methyl Ester (~60% ee)
• CAS No: 78715-83-0
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 553435
• PubChem ID: 24873861
• Update Time: 2025-04-19

(S)-2-Phenyl-4,5-dihydrooxazole-4-carboxylic Acid Methyl Ester (~60% ee) Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylicacid, 4,5-dihydro-2-phenyl-, methyl ester, (4S)-
• Methyl (4S)-2-phenyl-4,5-dihydro-1,3-oxazole-4-carboxylate
• METHYL (S)-(+)-4 5-DIHYDRO-2-PHENYL-4-
• (4S)-2-phenyl-4,5-dihydrooxazole-4-carboxylic acid methyl ester
• (4S)-4-methoxycarbonyl-2-phenyl-2-oxazoline
• (S)-2-phenyloxazoline-4-carboxylic acid methyl ester
• 516058_ALDRICH
• I04-8436
• Methyl (S)-(+)-4,5-dihydro-2-phenyl-4-oxazolecarboxy
• Methyl (S)-(+)-4,5-dihydro-2-phenyl-4-oxazolecarboxylate
• methyl (S)-2-phenyl-4,5-dihydrooxazole-4-carboxylate
• methyl (S)-2-phenyloxazoline-4-carboxylate
• AKOS015894008
• 78715-83-0
• (S)-Methyl 2-phenyl-4,5-dihydrooxazole-4-carboxylate
• Methyl (S)-(+)-4,5-dihydro-2-phenyl-4-oxazolecarboxylate, 96%
• AS-47219
• DTXSID70454273
• F12708
• SCHEMBL12245522
• A914789
• methyl (S)-2-phenyl-2-oxazoline-4-carboxylate
• DVPGDAXTDJUMAS-VIFPVBQESA-N
• (S)-Methyl2-phenyl-4,5-dihydrooxazole-4-carboxylate
• (S)-2-Phenyl-4,5-dihydrooxazole-4-carboxylic Acid Methyl Ester (~60% ee)

• MDL： MFCD02683520
• Inchi： 1S/C11H11NO3/c1-14-11(13)9-7-15-10(12-9)8-5-3-2-4-6-8/h2-6,9H,7H2,1H3/t9-/m0/s1
• InChI Key： DVPGDAXTDJUMAS-VIFPVBQESA-N
• SMILES： O1C(C2C=CC=CC=2)=N[C@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.2 g/mL at 25 °C(lit.)
• Boiling Point: 131-132 °C/2 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.55(lit.)
• Optical Activity: [α]20/D +118°, c = 1 in ethanol
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(S)-2-Phenyl-4,5-dihydrooxazole-4-carboxylic Acid Methyl Ester (~60% ee) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Safety Term：26-36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)